Cas no 1805106-87-9 (Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805106-87-9
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4836740
• Update Time: 2025-06-09

Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-6(18)2-4-7(9(11)12)8(16)5(3-17-4)20-10(13,14)15/h3,9H,2H2,1H3
• InChI Key： CRJZWCYIBSTVGH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CC(=O)OC)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate

Research Update on Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805106-87-9)

In recent years, the compound Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate (CAS: 1805106-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it particularly valuable for the development of agrochemicals and pharmaceuticals, where fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic utility of this compound in the development of next-generation kinase inhibitors. The researchers highlighted its role as a versatile building block for constructing pyridine-based scaffolds, which are critical in targeting ATP-binding sites of various kinases. The study demonstrated that the introduction of the difluoromethyl and trifluoromethoxy groups significantly improved the metabolic stability of the resulting inhibitors, thereby enhancing their pharmacokinetic profiles.

Another groundbreaking research effort, detailed in *Bioorganic & Medicinal Chemistry Letters*, focused on the application of Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate in the design of antifungal agents. The compound's ability to act as a precursor for the synthesis of fluorinated pyridine derivatives was leveraged to create molecules with potent activity against *Candida* and *Aspergillus* species. The study reported a remarkable reduction in fungal load in in vivo models, underscoring the compound's potential in addressing drug-resistant fungal infections.

In addition to its pharmaceutical applications, this compound has also been investigated for its utility in agrochemical research. A study in *Pest Management Science* described its incorporation into novel herbicides targeting broadleaf weeds. The researchers found that the fluorinated pyridine core contributed to the herbicidal activity by interfering with plant amino acid biosynthesis, offering a new mode of action to combat herbicide-resistant weeds.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of Methyl 3-(difluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-acetate. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as reported in *Advanced Synthesis & Catalysis*. The use of palladium-catalyzed cross-coupling reactions has emerged as a particularly effective strategy for introducing the iodine substituent, a critical step in the synthesis pathway.

Looking ahead, the versatility of this compound positions it as a cornerstone in the development of fluorinated bioactive molecules. Ongoing research aims to expand its applications into areas such as PET imaging probes and covalent inhibitors, where its unique physicochemical properties can be further exploited. The continued exploration of its synthetic potential and biological activities is expected to yield significant breakthroughs in both pharmaceutical and agrochemical industries.